(E)-3-(thiophen-2-yl)-1-(4-(5-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-thiophen-2-yl-1-[4-[5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H16F3N5O2S/c20-19(21,22)18-24-17(25-29-18)13-3-5-15(23-12-13)26-7-9-27(10-8-26)16(28)6-4-14-2-1-11-30-14/h1-6,11-12H,7-10H2/b6-4+
• InChI Key: OZWMHVIHKURXRD-GQCTYLIASA-N
• Canonical SMILES: C1CN(CCN1C2=NC=C(C=C2)C3=NOC(=N3)C(F)(F)F)C(=O)C=CC4=CC=CS4
• Isomeric SMILES: C1CN(CCN1C2=NC=C(C=C2)C3=NOC(=N3)C(F)(F)F)C(=O)/C=C/C4=CC=CS4
• Molecular Formula: C19H16F3N5O2S
• Molecular Weight: 435.4 g/mol

Description

(E)-3-(thiophen-2-yl)-1-(4-(5-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H16F3N5O2S and its molecular weight is 435.43. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(thiophen-2-yl)-1-(4-(5-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(thiophen-2-yl)-1-(4-(5-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial Applications : A series of novel compounds derived from 1,2,3-triazole and 1,2,4-oxadiazole derivatives were synthesized and evaluated for their antimicrobial activities. These compounds exhibited moderate to good activities against both Gram-positive and Gram-negative bacterial strains as well as fungal strains, indicating their potential as antimicrobial agents (Jadhav et al., 2017). Similarly, other research focused on synthesizing hybrid molecules containing cephalosporanic acid or penicillanic acid moieties, which were evaluated for antimicrobial, antilipase, and antiurease activities, showcasing some compounds with good to moderate antimicrobial activity against test microorganisms (Başoğlu et al., 2013).

• Anticancer Activities : Compounds containing similar structures were investigated for their antitumor activity, with some derivatives showing significant cytotoxicity against several tumor cell lines both in vitro and in vivo, suggesting their potential as anticancer agents. Notably, derivatives with the 3-chloropyridin-2-yl group and the 3-fluoro-5-substituted phenylpiperazinyl group were highlighted for their potent cytotoxicity and antitumor activity (Naito et al., 2005).

• Respiratory Chain Inhibition in Cancer Cells : The combination of a complex I inhibitor, known as BAY87-2243 (abbreviated as B87), with dimethyl α-ketoglutarate (DMKG) was explored for its lethal effects on cancer cells. This combination effectively killed cancer cells by blocking glycolysis and provoking a bioenergetic catastrophe, leading to the activation of a cell death program. This study unveils a metabolic vulnerability in cancer cells that can be exploited therapeutically (Sica et al., 2019).